Cas no 2227836-78-2 ((2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol)

• Product Name: (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• CAS No: 2227836-78-2
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 6292570
• PubChem ID: 165633958
• Update Time: 2025-05-30

(2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol
• 2227836-78-2
• EN300-1996515

• Inchi： 1S/C12H15ClO3/c1-8(14)5-9-6-10(13)12-11(7-9)15-3-2-4-16-12/h6-8,14H,2-5H2,1H3/t8-/m1/s1
• InChI Key： AIHNZIBBQWPTIG-MRVPVSSYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)C[C@@H](C)O

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol

Compound CAS No 2227836-78-2: (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol

The compound with CAS No 2227836-78-2, known as (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzodioxepines, which are known for their diverse biological activities and structural versatility. The benzodioxepine core of this molecule provides a rigid framework that can be further functionalized to enhance its pharmacological properties.

Recent studies have highlighted the importance of (R)-configuration in determining the stereochemical outcomes of this compound. The 9-chloro substitution on the benzodioxepine ring introduces electronic and steric effects that can modulate the compound's interaction with biological targets. Additionally, the propanol moiety at position 7 of the benzodioxepine ring contributes to the molecule's solubility and bioavailability, making it a promising candidate for drug development.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry and regioselectivity. Researchers have employed various strategies, including enantioselective catalysis and ring-closing metathesis, to achieve the desired configuration and purity. These advancements in synthetic methodology have significantly improved the scalability and cost-effectiveness of producing this compound on an industrial scale.

In terms of pharmacological activity, (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-ol has shown remarkable selectivity towards certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as anxiety and depression. Preclinical studies have demonstrated that this compound exhibits potent anxiolytic effects without inducing sedation or tolerance, making it a potential alternative to current benzodiazepine therapies.

Furthermore, computational modeling has played a crucial role in understanding the molecular interactions of this compound with its biological targets. Advanced techniques such as molecular docking and dynamics simulations have provided insights into the binding modes and energetics of this molecule, paving the way for rational drug design.

Despite its promising properties, further research is needed to fully elucidate the mechanism of action and long-term safety profile of this compound. Ongoing clinical trials are investigating its efficacy in treating various neuropsychiatric conditions, with early results showing favorable outcomes.

In conclusion, (2R)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yli propanol) represents a significant advancement in medicinal chemistry. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a leading candidate for developing next-generation therapeutics.